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Compound of Interest

Compound Name: Trichlormethylsilan

Cat. No.: B14281748

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Einfuhrung: Trichlormethylsilan (TCMS), auch als Methyltrichlorsilan bekannt, ist eine
organische Siliziumverbindung mit der Formel CHsSiCls. Es ist eine farblose Flussigkeit, die
aufgrund ihrer hohen Reaktivitat, insbesondere gegentber Wasser, von grol3er industrieller
Bedeutung ist.[1] Dieser technische Leitfaden bietet einen detaillierten Einblick in den
Mechanismus und die Kinetik der Hydrolyse von Trichlormethylsilan. Die Hydrolyse von
TCMS ist eine schnelle und exotherme Reaktion, die zur Bildung von Polysiloxan-Netzwerken
fuhrt und die Grundlage flr viele seiner Anwendungen bildet.[2][3]

Hydrolysemechanismus

Der Hydrolysemechanismus von Trichlormethylsilan verlauft in zwei Hauptstufen: der
primaren Hydrolyse der Silizium-Chlor-Bindungen und der anschlieRenden Kondensation der
intermediar gebildeten Silanole.

1. Hydrolyse: In der ersten Stufe reagiert Trichlormethylsilan heftig mit Wasser, wobei die drei
Silizium-Chlor-Bindungen schrittweise durch Silanolgruppen (Si-OH) ersetzt werden.[1] Bei
dieser Reaktion wird Chlorwasserstoff (HCI) als Nebenprodukt freigesetzt, was zu einer stark
sauren Reaktionsmischung fiihrt.[2] Das Endprodukt dieser Stufe ist Methylsilantriol
(CHsSIi(OH)3).[1]

Die idealisierte Gesamtreaktion fur die Hydrolyse lautet: CHsSiClz + 3 H20 — CHsSi(OH)s + 3
HCI[1]
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2. Kondensation: Das intermediar gebildete Methylsilantriol ist instabil und unterliegt einer
schnellen Selbstkondensation.[1] Dabei reagieren die Silanolgruppen miteinander unter
Abspaltung von Wasser und bilden Siloxanbindungen (Si-O-Si). Da jede Methylsilantriol-Einheit
drei reaktive Hydroxylgruppen besitzt, fuhrt diese Kondensationsreaktion zur Bildung eines
hochgradig vernetzten dreidimensionalen Polysiloxan-Netzwerks.[2]

Die allgemeine Kondensationsreaktion kann wie folgt dargestellt werden: n CHsSi(OH)s -
(CHsSiO1.5)n + 1.5n H20[1]

Das resultierende feste Produkt ist ein Polymethylsilsesquioxan, das als weil3es Pulver isoliert
werden kann.[2]

Abbildung 1: Hydrolyse- und Kondensationsmechanismus von TCMS
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Abbildung 1: Hydrolyse- und Kondensationsmechanismus von TCMS

Kinetik der Hydrolyse

Die Hydrolyse von Trichlormethylsilan ist eine aul3erst schnelle Reaktion, was die quantitative
Messung ihrer Kinetik mit herkommlichen Methoden erschwert.[4] Die Reaktion findet praktisch
augenblicklich bei Kontakt mit Wasser statt.[5]

Quantitative Daten

Aufgrund der extrem hohen Reaktionsgeschwindigkeit sind spezifische kinetische Parameter
wie Reaktionsgeschwindigkeitskonstanten und Aktivierungsenergien fur die Hydrolyse von
Trichlormethylsilan in der wissenschaftlichen Literatur kaum verfligbar. Die schnelle
Hydrolyse schliel3t prézise Messungen oft aus.[4] Die nachstehende Tabelle fasst die
verfugbaren qualitativen und vergleichenden kinetischen Informationen zusammen.
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Parameter

Wert/Beschreibung

Anmerkungen

Quellen

Reaktionsgeschwindig
keit

Sehr hoch, praktisch

augenblicklich

Die Reaktion ist zu
schnell fur
konventionelle

kinetische Analysen.

[6]

Reaktionsordnung

Nicht experimentell

bestimmt

Aufgrund der
schnellen und
komplexen Natur der
Reaktion schwer zu

ermitteln.

Aktivierungsenergie
(Ea)

Nicht experimentell

bestimmt

Es wird eine sehr
niedrige
Aktivierungsenergie

erwartet.

Einfluss der

Funktionalitat

Die Reaktivitat nimmt
mit der Anzahl der
Chloratome zu (T >D
> M)*

Trichlormethylsilan
hydrolysiert schneller
als
Dichlordimethylsilan
und

[5]

Chlortrimethylsilan.

* T = Trichlormethylsilan, D = Dichlordimethylsilan, M = Chlortrimethylsilan

Experimentelle Protokolle

Ein gangiges Verfahren zur qualitativen oder semi-quantitativen Untersuchung der Hydrolyse
von Chlorsilanen basiert auf der Messung der Zunahme der elektrischen Leitfahigkeit der
wassrigen Phase, die durch die Bildung von Chlorwasserstoff (HCI) verursacht wird.

Protokoll: Untersuchung der Hydrolyse durch
Leitfahigkeitsmessung

Dieses Protokoll ist eine Adaption eines an der Universitat Wuppertal entwickelten
Experiments.[5]
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Materialien:

Becherglaser (250 ml)

o Reagenzglaser

e Magnetruhrer und Rihrfisch
» Leitfahigkeitsmessgerat

e Stoppuhr

o Pipetten

o Trichlormethylsilan (TCMS)
» Destilliertes Wasser

Sicherheitshinweise: Trichlormethylsilan ist leicht entztindlich und reagiert heftig mit Wasser
unter Freisetzung von giftigem und korrosivem Chlorwasserstoffgas. Alle Arbeiten missen in
einem gut funktionierenden Abzug unter Einhaltung der entsprechenden
Sicherheitsvorkehrungen (Schutzbrille, Handschuhe, Laborkittel) durchgefuhrt werden.[3][5]

Durchfihrung:

o Ein Becherglas wird mit einer definierten Menge destilliertem Wasser (z. B. 50 ml) befullt und
auf einen Magnetrihrer gestellt.

» Das Leitfahigkeitsmessgerat wird in das Wasser getaucht und der Ruhrer auf eine mittlere
Geschwindigkeit eingestellt.

» Eine definierte Menge Trichlormethylsilan (z. B. 4,98 g) wird in ein Reagenzglas
abgewogen.

e Das Trichlormethylsilan wird zugig in das Wasser gegeben, und gleichzeitig wird die
Stoppuhr gestartet.
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o Die Reaktion ist durch eine heftige Gasentwicklung und die Bildung eines weil3en Feststoffs
gekennzeichnet.[2]

» Aufgrund der schnellen Bildung des festen Polysiloxans, das die Elektroden des
Leitfahigkeitsmessgerats beschadigen kann, ist eine quantitative Messung der
Leitfahigkeitsdnderung bei Trichlormethylsilan nicht ratsam.[5] Die Beobachtung der
schnellen Feststoffbildung dient als qualitativer Nachweis der extrem schnellen Hydrolyse
und Kondensation.

Abbildung 2: Experimenteller Arbeitsablauf zur Beobachtung der TCMS-Hydrolyse
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Abbildung 2: Experimenteller Arbeitsablauf zur Beobachtung der TCMS-Hydrolyse

Zusammenfassung und Ausblick
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Die Hydrolyse von Trichlormethylsilan ist ein fundamentaler Prozess mit weitreichender
industrieller Anwendung, der zu hochgradig vernetzten Polysiloxan-Harzen fuhrt. Der
Mechanismus umfasst eine schnelle, schrittweise Hydrolyse der Si-Cl-Bindungen, gefolgt von
einer ebenso schnellen Kondensation der resultierenden Silanol-Zwischenstufen. Die extreme
Reaktionsgeschwindigkeit stellt eine erhebliche Herausforderung fir die quantitative kinetische
Analyse dar, weshalb detaillierte kinetische Daten in der Literatur weitgehend fehlen. Die im
Leitfaden beschriebenen qualitativen experimentellen Ansatze erméglichen jedoch ein
grundlegendes Verstandnis der Reaktionsdynamik. Zukinftige Forschungen kénnten den
Einsatz von "Stopped-Flow"-Techniken oder fortschrittlichen spektroskopischen Methoden
erfordern, um die Kinetik dieser wichtigen Reaktion genauer zu untersuchen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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